Cas no 1806023-14-2 (2-(Aminomethyl)-3,6-difluoro-4-(difluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3,6-difluoro-4-(difluoromethyl)pyridine
• CAS No: 1806023-14-2
• MF: C₇H₆F₄N₂
• MW: 194.129555225372
• CID: 4922133
• Update Time: 2025-05-20

2-(Aminomethyl)-3,6-difluoro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,6-difluoro-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H6F4N2/c8-5-1-3(7(10)11)6(9)4(2-12)13-5/h1,7H,2,12H2
• InChI Key： AGRHYNVCNINAQM-UHFFFAOYSA-N
• SMILES： FC1C(CN)=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3,6-difluoro-4-(difluoromethyl)pyridine

Recent Advances in the Study of 2-(Aminomethyl)-3,6-difluoro-4-(difluoromethyl)pyridine (CAS: 1806023-14-2)

The compound 2-(Aminomethyl)-3,6-difluoro-4-(difluoromethyl)pyridine (CAS: 1806023-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule drugs. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of interest is the role of this compound as a building block in medicinal chemistry. The presence of multiple fluorine atoms and an aminomethyl group offers opportunities for further functionalization, making it a versatile intermediate in drug discovery. Recent synthetic methodologies have improved the yield and purity of 2-(Aminomethyl)-3,6-difluoro-4-(difluoromethyl)pyridine, enabling more efficient scale-up for preclinical studies. Researchers have also explored its reactivity in cross-coupling reactions, which are crucial for the development of complex pharmacophores.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(Aminomethyl)-3,6-difluoro-4-(difluoromethyl)pyridine showed potent activity against cyclooxygenase-2 (COX-2), a key target in anti-inflammatory drug development. The study highlighted the compound's ability to modulate enzyme activity through selective binding, suggesting its potential as a lead compound for designing new anti-inflammatory agents.

Another significant advancement is the application of this compound in oncology research. Recent in vitro and in vivo studies have revealed its ability to interfere with cancer cell proliferation by targeting specific kinases. For example, a research team at a leading pharmaceutical company identified 2-(Aminomethyl)-3,6-difluoro-4-(difluoromethyl)pyridine as a scaffold for developing kinase inhibitors with improved selectivity and reduced off-target effects. These findings were presented at the 2023 American Chemical Society (ACS) National Meeting, emphasizing the compound's potential in personalized cancer therapy.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-(Aminomethyl)-3,6-difluoro-4-(difluoromethyl)pyridine. Researchers are actively investigating strategies to enhance its bioavailability and metabolic stability, which are critical for advancing it to clinical trials. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of next-generation derivatives with improved drug-like properties.

In conclusion, 2-(Aminomethyl)-3,6-difluoro-4-(difluoromethyl)pyridine (CAS: 1806023-14-2) represents a compelling case study in the intersection of chemical synthesis and biological application. Its unique structural features and demonstrated bioactivity make it a valuable tool for drug discovery. Future research will likely focus on expanding its therapeutic scope and addressing the remaining challenges in its development. As the field progresses, this compound is poised to play a pivotal role in the next generation of small-molecule therapeutics.